Cas no 66318-88-5 (Pyridine, 2-(2-naphthalenyl)-)

• Product Name: Pyridine, 2-(2-naphthalenyl)-
• CAS No: 66318-88-5
• MF: C₁₅H₁₁N
• MW: 205.254543542862
• MDL: MFCD30726006
• CID: 1707638
• PubChem ID: 3018676
• Update Time: 2025-11-01

Pyridine, 2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(2-naphthalenyl)-
• 2-(NAPHTHALEN-2-YL)PYRIDINE
• 2-Naphthylpyridine
• 2-(2-naphthyl)pyridine
• BS-24413
• Pyridine,2-(1-naphthalenyl)-
• SCHEMBL730330
• 76759-26-7
• DTXSID40998078
• 66318-88-5
• MFCD30726006
• 2-Naphthalen-2-yl-pyridine
• 2-naphthalen-2-ylpyridine

• MDL： MFCD30726006
• Inchi： 1S/C15H11N/c1-2-6-13-11-14(9-8-12(13)5-1)15-7-3-4-10-16-15/h1-11H
• InChI Key： DBENTMPUKROOOE-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 205.08923
• Monoisotopic Mass: 205.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on Pyridine, 2-(2-naphthalenyl)-

Pyridine, 2-(2-naphthalenyl)- (CAS No. 66318-88-5): A Versatile Aromatic Compound in Modern Chemistry

Pyridine, 2-(2-naphthalenyl)-, with the CAS No. 66318-88-5, is a specialized aromatic compound that has garnered significant attention in both academic and industrial research. This molecule, characterized by its unique fusion of a pyridine ring and a naphthalene moiety, exhibits remarkable properties that make it valuable in diverse applications, from materials science to pharmaceuticals. Its structural complexity and functional versatility have positioned it as a subject of interest for chemists and researchers worldwide.

The compound's IUPAC name, 2-(2-naphthalenyl)pyridine, reflects its molecular architecture, where a pyridine ring is substituted at the 2-position with a naphthalene group. This configuration imparts distinct electronic and steric properties, enabling interactions with other molecules in ways that simpler aromatic compounds cannot. Researchers often explore its synthetic pathways, spectroscopic characteristics, and reactivity patterns to unlock new possibilities in organic synthesis and catalysis.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in OLED technology, sensors, and photovoltaic devices. Pyridine, 2-(2-naphthalenyl)- has emerged as a promising candidate due to its electron-rich nature and planar structure, which facilitate charge transport and luminescence. For instance, its incorporation into light-emitting diodes (LEDs) has shown potential for enhancing efficiency and color purity, aligning with the global push for sustainable energy solutions.

Another area of growing interest is the compound's role in pharmaceutical research. While not a drug itself, 2-(2-naphthalenyl)pyridine serves as a key intermediate or scaffold in the design of bioactive molecules. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it a valuable building block for targeting specific biological pathways. This has led to its exploration in drug discovery projects, particularly those focused on central nervous system (CNS) disorders and anti-inflammatory agents.

From a synthetic chemistry perspective, the compound's preparation often involves cross-coupling reactions, such as the Suzuki-Miyaura or Negishi couplings, which are widely used to construct aryl-aryl bonds. These methods highlight the importance of palladium catalysis and ligand design in modern organic synthesis. Researchers frequently optimize reaction conditions to improve yields and selectivity, addressing challenges like steric hindrance and solvent effects.

Environmental and green chemistry considerations are also shaping the discourse around Pyridine, 2-(2-naphthalenyl)-. As industries strive to reduce their carbon footprint, there is a growing emphasis on solvent-free reactions, catalytic recycling, and biodegradable byproducts. Innovations in these areas could further enhance the compound's appeal for large-scale applications while minimizing ecological impact.

In summary, Pyridine, 2-(2-naphthalenyl)- (CAS No. 66318-88-5) represents a fascinating intersection of fundamental research and applied science. Its multifaceted properties continue to inspire innovations across multiple disciplines, from advanced materials to life sciences. As technology evolves, so too will the opportunities to harness this compound's potential, making it a cornerstone of future scientific breakthroughs.